Cas no 1556265-26-9 (2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid)

• Product Name: 2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid
• CAS No: 1556265-26-9
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 5693245
• PubChem ID: 53411777
• Update Time: 2025-05-20

2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1556265-26-9
• EN300-1138523
• 2-fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid
• AKOS021101583
• 2-fluoro-2-(5-fluoro-2-methoxyphenyl)aceticacid
• Benzeneacetic acid, α,5-difluoro-2-methoxy-
• 2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid

• Inchi： 1S/C9H8F2O3/c1-14-7-3-2-5(10)4-6(7)8(11)9(12)13/h2-4,8H,1H3,(H,12,13)
• InChI Key： WMYWIYVTLUKIHS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=C(C=CC=1OC)F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 328.5±42.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid

Introduction to 2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic Acid (CAS No: 1556265-26-9)

2-Fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid is a chemically synthesized compound with the CAS registry number 1556265-26-9. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that includes a fluorine atom and a methoxy group attached to a phenyl ring, which is further connected to an acetic acid moiety. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in various research domains, particularly in the fields of pharmacology, medicinal chemistry, and biotechnology.

Recent advancements in chemical synthesis have enabled the efficient production of 2-fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid, allowing researchers to explore its potential applications in drug development. The compound has been studied for its role as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. Its structure, which includes multiple fluorine atoms and a methoxy group, contributes to its ability to interact with biological systems at molecular levels, making it a promising candidate for further investigation.

The synthesis of this compound involves a series of carefully designed chemical reactions, including nucleophilic substitution, oxidation, and coupling reactions. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure the purity and structural integrity of the synthesized product. These methods have been instrumental in confirming the compound's identity and characterizing its physical and chemical properties.

One of the most significant areas of research involving 2-fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid is its potential as an anticancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, colon, and prostate cancers. The mechanism underlying this activity appears to involve the modulation of key cellular pathways associated with cell proliferation, apoptosis, and metastasis. For instance, the compound has been shown to inhibit the activity of enzymes such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are critical for cancer progression.

In addition to its anticancer properties, this compound has also been investigated for its potential role in treating inflammatory diseases. Experimental data suggest that it possesses anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). This effect is attributed to its ability to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation.

The presence of fluorine atoms in the structure of this compound contributes significantly to its pharmacokinetic properties. Fluorine substitution often enhances drug stability, bioavailability, and metabolic resistance, making it an attractive feature for drug design. Recent studies have focused on optimizing the pharmacokinetics of this compound through structural modifications aimed at improving its solubility and permeability across biological membranes.

Moreover, computational modeling techniques such as molecular docking and molecular dynamics simulations have been employed to predict the binding affinity of this compound with various therapeutic targets. These studies have provided valuable insights into its interaction with proteins involved in critical cellular processes, thereby guiding further experimental validation.

In conclusion, 2-fluoro-2-(5-fluoro-2-methoxyphenyl)acetic acid (CAS No: 1556265-26-9) represents a promising lead compound with diverse applications in drug discovery. Its unique chemical structure, combined with recent advancements in synthetic chemistry and computational modeling, positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.